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Compound of Interest

Compound Name: Tridecanoic acid, sodium salt (1:1)

Cat. No.: B3044290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the properties and characteristics

of CAS number 3015-50-7, chemically known as sodium tridecanoate. The document collates

available data on its chemical and physical properties, synthesis, and spectral characteristics. A

notable application as a corrosion inhibitor for copper is discussed, including its mechanism of

action. It is important to note that a thorough review of scientific literature reveals a significant

lack of data regarding the biological activity, mechanism of action in biological systems, and

associated signaling pathways of sodium tridecanoate. Consequently, its direct relevance to

drug development is not established at this time. This guide aims to be a foundational resource

for researchers interested in the chemical and material science applications of this compound.

Chemical and Physical Properties
Sodium tridecanoate is the sodium salt of tridecanoic acid, a saturated fatty acid with a 13-

carbon chain. It is also referred to as n-tridecanoic acid sodium salt.[1]
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Property Value

CAS Number 3015-50-7

IUPAC Name sodium;tridecanoate

Synonyms
n-Tridecanoic acid sodium salt, Sodium n-

tridecanoate

Molecular Formula C₁₃H₂₅NaO₂

Molecular Weight 236.33 g/mol [1]

Appearance White to off-white powder or solid

Solubility Soluble in water

Physical Constants
Property Value

Boiling Point 308.2 °C at 760 mmHg

Flash Point 139.6 °C

Vapor Pressure 0.000299 mmHg at 25 °C

Synthesis and Purification
Synthesis
The primary method for synthesizing sodium tridecanoate is through the neutralization of

tridecanoic acid with a sodium base, such as sodium hydroxide or sodium carbonate.

Reaction: CH₃(CH₂)₁₁COOH + NaOH → CH₃(CH₂)₁₁COONa + H₂O

A detailed experimental protocol for this synthesis is provided below.

Experimental Protocol: Synthesis of Sodium
Tridecanoate
Materials:
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Tridecanoic acid (C₁₃H₂₆O₂)

Sodium hydroxide (NaOH)

Ethanol (95%)

Deionized water

Magnetic stirrer and stir bar

Heating mantle

Round-bottom flask

Condenser

Büchner funnel and filter paper

Vacuum flask

Procedure:

In a round-bottom flask, dissolve a specific molar amount of tridecanoic acid in a minimal

amount of 95% ethanol with gentle heating and stirring.

In a separate beaker, prepare a stoichiometric equivalent of sodium hydroxide in deionized

water.

Slowly add the sodium hydroxide solution to the tridecanoic acid solution while stirring

continuously.

Fit the flask with a condenser and heat the mixture to reflux for 1-2 hours to ensure the

reaction goes to completion.

After reflux, allow the solution to cool to room temperature. The sodium tridecanoate may

begin to precipitate.

To enhance precipitation, the solution can be cooled further in an ice bath.
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Collect the precipitated sodium tridecanoate by vacuum filtration using a Büchner funnel.

Wash the solid product with a small amount of cold deionized water to remove any unreacted

starting materials.

Dry the purified sodium tridecanoate in a vacuum oven at a low temperature to remove

residual solvent.

Logical Workflow for Synthesis:

A flowchart illustrating the general laboratory synthesis of sodium tridecanoate.

Purification by Recrystallization
For higher purity, sodium tridecanoate can be recrystallized. A suitable solvent system would be

one in which the compound is soluble at high temperatures but sparingly soluble at low

temperatures, such as an ethanol-water mixture.

Spectral Data (Predicted)
While experimental spectra for sodium tridecanoate are not readily available in the searched

literature, the expected spectral characteristics can be predicted based on its molecular

structure.

¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to be relatively simple, showing signals corresponding to

the protons of the alkyl chain.

A triplet around 0.8-0.9 ppm for the terminal methyl (CH₃) group.

A multiplet around 1.2-1.6 ppm for the methylene (CH₂) groups in the middle of the chain.

A triplet around 2.1-2.3 ppm for the methylene (CH₂) group adjacent to the carboxylate

group.

¹³C NMR Spectroscopy
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The ¹³C NMR spectrum would show distinct signals for each carbon atom in the alkyl chain and

a characteristic signal for the carboxylate carbon.

A signal around 14 ppm for the terminal methyl carbon.

A series of signals between 22 and 35 ppm for the methylene carbons.

A downfield signal around 180 ppm for the carboxylate carbon.

FT-IR Spectroscopy
The FT-IR spectrum would be characterized by:

Strong C-H stretching vibrations in the 2850-2960 cm⁻¹ region.

A strong, characteristic absorption band for the carboxylate (COO⁻) asymmetric stretching

vibration around 1550-1610 cm⁻¹.

A weaker symmetric stretching vibration for the carboxylate group around 1400-1450 cm⁻¹.

Mass Spectrometry
In a mass spectrum, sodium tridecanoate would likely show a molecular ion peak

corresponding to the sodium salt or fragmentation patterns related to the loss of the sodium ion

and subsequent fragmentation of the tridecanoate anion.

Applications
Corrosion Inhibition
A significant application of sodium tridecanoate is as a corrosion inhibitor, particularly for

copper and its alloys. It forms a protective film on the metal surface, which passivates the metal

and prevents corrosive agents from reaching it.

Mechanism of Corrosion Inhibition: The mechanism involves the adsorption of the tridecanoate

anions onto the copper surface. This forms a well-ordered, polymolecular layer that acts as a

barrier to inhibit the dissolution of copper.

Experimental Workflow for Electrochemical Testing:
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A workflow for evaluating the corrosion inhibition efficiency of sodium tridecanoate.

Other Applications
Sodium tridecanoate also finds use as a:

Surfactant: Due to its amphiphilic nature, it can be used in detergents and cleaning products.

Emulsifier: It can help to stabilize emulsions in various industrial formulations.

Component in Cosmetics: It may be used in personal care products.

Biological Activity and Drug Development Potential
A comprehensive search of the scientific literature did not yield any significant studies on the

biological activity of sodium tridecanoate. There is no available data on its cytotoxicity, anti-

inflammatory, antimicrobial, or other pharmacological effects. Furthermore, no information was

found regarding its mechanism of action in biological systems or its interaction with any cellular

signaling pathways.

Conclusion for Drug Development Professionals: Based on the current lack of available data,

CAS number 3015-50-7 (sodium tridecanoate) does not appear to be a compound of significant

interest for drug development purposes. Its known applications are primarily in the fields of

material science and industrial chemistry.

Safety and Handling
According to available safety data sheets, sodium tridecanoate is not classified as a hazardous

substance. However, standard laboratory safety practices should always be followed when

handling this or any chemical. This includes wearing appropriate personal protective equipment

(PPE) such as gloves and safety glasses.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for rigorous, peer-reviewed scientific research. The absence

of information on biological activity does not definitively mean a lack thereof, but rather that it

has not been reported in the searched literature. Researchers should conduct their own

comprehensive literature reviews and experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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